Cas no 201810-02-8 (3-methyl-4-(1-piperazinyl)-Benzoic acid methyl ester)

• Product name: 3-methyl-4-(1-piperazinyl)-Benzoic acid methyl ester
• CAS No: 201810-02-8
• MF: C₁₃H₁₈N₂O₂
• MW: 234.29422
• CID: 1108682
• PubChem ID: 71253188

3-methyl-4-(1-piperazinyl)-Benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-(1-piperazinyl)-Benzoic acid methyl ester
• methyl 3-methyl-4-(piperazin-1-yl)benzoate
• DA-08501
• 201810-02-8
• SCHEMBL14688149
• PHWXZIFYNWVOLN-UHFFFAOYSA-N
• Benzoic acid, 3-methyl-4-(1-piperazinyl)-, methyl ester

• Inchi： InChI=1S/C13H18N2O2/c1-10-9-11(13(16)17-2)3-4-12(10)15-7-5-14-6-8-15/h3-4,9,14H,5-8H2,1-2H3
• InChI Key： PHWXZIFYNWVOLN-UHFFFAOYSA-N
• SMILES： CC1=C(C=CC(=C1)C(=O)OC)N2CCNCC2

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.6Ų